Cas no 1782680-84-5 (1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine)
1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine
- EN300-1912963
- 1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine
- 1782680-84-5
-
- Inchi: 1S/C12H14BrN/c13-10-3-1-2-9(8-10)11(4-5-11)12(14)6-7-12/h1-3,8H,4-7,14H2
- InChI Key: WGCHVHULWNGJOO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1(CC1)C1(CC1)N
Computed Properties
- Exact Mass: 251.03096g/mol
- Monoisotopic Mass: 251.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912963-0.05g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-0.1g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-0.25g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-0.5g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-1.0g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 1g |
$1272.0 | 2023-05-23 | ||
| Enamine | EN300-1912963-2.5g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-5.0g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 5g |
$3687.0 | 2023-05-23 | ||
| Enamine | EN300-1912963-10.0g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 10g |
$5467.0 | 2023-05-23 | ||
| Enamine | EN300-1912963-1g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1912963-5g |
1-[1-(3-bromophenyl)cyclopropyl]cyclopropan-1-amine |
1782680-84-5 | 5g |
$3687.0 | 2023-09-17 |
1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine
Comprehensive Overview of 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 1782680-84-5)
The compound 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 1782680-84-5) is a structurally unique amine derivative featuring a cyclopropyl backbone and a 3-bromophenyl substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and material science applications. Its rigid cyclopropane rings and brominated aromatic system contribute to its distinctive physicochemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.
In recent years, the demand for cyclopropane-containing compounds like 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine has surged, driven by their utility in medicinal chemistry. The bromine atom in the 3-position of the phenyl ring offers a versatile handle for further functionalization via cross-coupling reactions, a topic frequently searched in academic and industrial forums. Researchers often inquire about "synthetic routes for brominated cyclopropane amines" or "applications of 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine in drug design," reflecting its relevance in modern organic synthesis.
The compound’s stability under various conditions is another area of interest. Discussions on platforms like ResearchGate and PubMed often highlight "thermal stability of cyclopropane derivatives" and "amine protection strategies for brominated aromatics." These queries align with the growing need for robust intermediates in multi-step syntheses. 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine is particularly noted for its compatibility with palladium-catalyzed reactions, a hot topic in the context of green chemistry and sustainable synthesis.
From a commercial perspective, suppliers and manufacturers emphasize the compound’s role in high-value applications. Keywords such as "CAS 1782680-84-5 suppliers" and "custom synthesis of bromophenyl cyclopropane amines" are commonly searched, indicating its niche market demand. Regulatory compliance and purity standards (e.g., >98% HPLC) are frequently addressed in procurement discussions, underscoring the importance of quality control in specialty chemicals.
In summary, 1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 1782680-84-5) represents a versatile scaffold with broad applicability. Its combination of structural rigidity, functional diversity, and synthetic accessibility positions it as a valuable tool for researchers tackling challenges in drug development and beyond. As interest in small-molecule therapeutics and high-performance materials grows, this compound is poised to remain a focal point in scientific innovation.
1782680-84-5 (1-1-(3-bromophenyl)cyclopropylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)